Cas no 28619-41-2 (Erythristemine)

Erythristemine structure
Erythristemine structure
Product Name:Erythristemine
CAS No:28619-41-2
MF:C20H25NO4
MW:343.41680598259
CID:260830
PubChem ID:12143915
Update Time:2025-04-19

Erythristemine Chemical and Physical Properties

Names and Identifiers

    • Erythrinan,1,2,6,7-tetradehydro-3,11,15,16-tetramethoxy-, (3b,11a)- (9CI)
    • Erythristemine
    • (3α,11β)-3,11,15,16-Tetramethoxy-1,2,6,7-tetradehydroerythri
    • 1H-Indolo[7a,1-a]isoquinoline, erythrinan deriv.
    • Erythristemin
    • Erythristemine(8CI)
    • (3beta,11alpha)-1,2,6,7-Tetradehydro-3,11,15,16-tetramethoxyerythrinan
    • 11-Methoxyerysotrine
    • [ "11-Methoxyerysotrine" ]
    • (2R,9R,13bS)-2,9,11,12-tetramethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinoline
    • FS-9716
    • CS-0024348
    • HY-N3858
    • 28619-41-2
    • AKOS032962321
    • 1H-Indolo[7a,1-a]isoquinoline, erythrinan deriv.; Erythristemin
    • DA-63278
    • (2R,9R,13bS)-2,9,11,12-tetramethoxy-2,6,8,9-tetrahydro-1H-indolo(7a,1-a)isoquinoline
    • Inchi: 1S/C20H25NO4/c1-22-14-6-5-13-7-8-21-12-19(25-4)15-9-17(23-2)18(24-3)10-16(15)20(13,21)11-14/h5-7,9-10,14,19H,8,11-12H2,1-4H3/t14-,19-,20-/m0/s1
    • InChI Key: IUMRZRWBQPPMSS-GKCIPKSASA-N
    • SMILES: O(C)[C@@H]1C2C=C(C(=CC=2[C@@]23C(C=C[C@@H](C2)OC)=CCN3C1)OC)OC

Computed Properties

  • Exact Mass: 343.17835828g/mol
  • Monoisotopic Mass: 343.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.2

Experimental Properties

  • Color/Form: Powder

Erythristemine Security Information

  • Storage Condition:Store at room temperature, 2-8 ℃ is better

Erythristemine Pricemore >>

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